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Compound of Interest

Compound Name: 3,3-Difluorocyclobutanamine

Cat. No.: B1322466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

physicochemical properties of 3,3-Difluorocyclobutanamine hydrochloride (CAS RN: 637031-

93-7). The information is compiled to ensure safe laboratory practices and to provide essential

data for its application in research and drug development. This compound is recognized as a

valuable building block in the synthesis of novel therapeutic agents, particularly kinase

inhibitors and piperazinyl antiviral agents.[1][2]

Physicochemical Properties
3,3-Difluorocyclobutanamine hydrochloride is a white to off-white or light yellow solid.[1][3] Its

key physical and chemical properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₄H₈ClF₂N [1][4]

Molecular Weight 143.56 g/mol [3][4]

Melting Point 296 °C [1][3][5]

Boiling Point 83.394 °C at 760 mmHg [1][5]

Density 1.175 g/cm³ [1][5]

Appearance
White to off-white solid; White

to light yellow powder to crystal
[1][3]

Solubility
Slightly soluble in Methanol

and Water
[6]

Flash Point -11.021 °C [5]

Refractive Index 1.405 [1][5]

Hazard Identification and GHS Classification
3,3-Difluorocyclobutanamine hydrochloride is classified as a hazardous substance. The

primary hazards are skin irritation, serious eye irritation, and it is harmful if swallowed.[4][7][8]

[9]

GHS Hazard Statements:

H302: Harmful if swallowed.[4][8][9]

H315: Causes skin irritation.[4][7][8][9]

H319: Causes serious eye irritation.[4][7][8][9]

H335: May cause respiratory irritation.[4][8][9]

Signal Word: Warning[7]

Hazard Pictogram:
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GHS07 (Exclamation Mark)[8]

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures are critical to minimize exposure and ensure a safe working

environment. A risk assessment should be conducted before handling this compound.

Engineering Controls
Fume Hood: Always handle 3,3-Difluorocyclobutanamine hydrochloride within a certified

chemical fume hood to minimize inhalation exposure.[10]

Ventilation: Ensure adequate general laboratory ventilation. Local exhaust ventilation may be

necessary for certain procedures.[7]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential.[10]
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PPE Category Item
Specification/Stand
ard

Rationale

Eye Protection

Chemical splash

goggles or safety

glasses with side

shields. A face shield

is recommended for

larger quantities or

when there is a splash

risk.

ANSI Z87.1

To prevent eye

contact and serious

eye irritation.[10]

Hand Protection

Chemical-resistant

gloves (e.g., nitrile

rubber).

To prevent skin

contact and irritation.

[7][8]

Skin and Body

Protection

Laboratory coat.

Additional protective

clothing may be

necessary based on

the scale of work.

To protect skin from

exposure.[8]

Respiratory Protection

Not typically required

when handled in a

fume hood. If dust is

generated outside of a

fume hood, a NIOSH-

approved respirator

for dusts should be

used.

To prevent respiratory

tract irritation from

dust inhalation.[8][9]

Hygiene Measures
Wash hands thoroughly after handling.[7][8]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[8]

Remove contaminated clothing and wash it before reuse.[7][8]
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Experimental Protocols: General Handling
Procedures
While specific experimental protocols for toxicity studies are not readily available in the public

domain, the following general procedures for handling powdered chemical reagents should be

followed.

Weighing and Transferring
Work Area Preparation: Designate a specific area within a chemical fume hood for handling

the compound. Cover the work surface with disposable bench paper.[10]

Gather Materials: Assemble all necessary equipment, such as a spatula, weigh paper or

boat, and a secondary container, before opening the chemical container.[10]

Transfer: Use a spatula to carefully transfer the desired amount of the powder to the weigh

boat. Avoid pouring directly from the bottle to minimize dust generation.[10]

Dissolving the Compound
Solvent Addition: In a fume hood, place the receiving flask containing a stir bar on a stir

plate.

Transfer: Carefully add the weighed 3,3-Difluorocyclobutanamine hydrochloride to the

solvent.

Mixing: Begin stirring to facilitate dissolution. If necessary, cap the flask and use sonication

or gentle heating, ensuring adequate ventilation.[10]

Storage and Stability
Storage Conditions: Store in a cool, dry, well-ventilated place.[10] Keep the container tightly

closed and protected from moisture.[7][10] Storage at 2-8 °C is also recommended.[3] Some

sources suggest keeping it in a dark place, sealed in a dry environment at room temperature.

[6]

Stability: The compound is stable under normal storage conditions.[7]
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Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[10]

First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If the

person feels unwell, get medical advice/attention.[7][11]

In Case of Skin Contact: Take off immediately all contaminated clothing. Wash the skin with

plenty of water and soap. If skin irritation occurs, get medical advice/attention.[7][8][11]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[7][8][11]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER

or doctor.[8][11]

Spill and Waste Disposal
Spill Response: Evacuate personnel from the spill area. Wear appropriate PPE. Prevent

further leakage if it is safe to do so. Avoid dust formation. Sweep up the spilled solid and

place it in a suitable, closed container for disposal.[9]

Waste Disposal: Dispose of unused material and containers as hazardous waste in

accordance with local, state, and federal regulations. Do not pour chemical waste down the

sink.[10] Empty containers should be triple-rinsed with a suitable solvent, and the rinsate

collected as hazardous waste.[10]

Logical Relationships and Workflows
The following diagrams illustrate key logical relationships and workflows for the safe handling of

3,3-Difluorocyclobutanamine hydrochloride.
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Caption: Safe handling workflow for 3,3-Difluorocyclobutanamine hydrochloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1322466?utm_src=pdf-body-img
https://www.benchchem.com/product/b1322466?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Hazards Potential Outcomes
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Caption: Reactivity and decomposition pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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